Cas no 892664-08-3 (Ethyl 6-(chloromethyl)picolinate hydrochloride)

• Product Name: Ethyl 6-(chloromethyl)picolinate hydrochloride
• CAS No: 892664-08-3
• MF: C₉H₁₁Cl₂NO₂
• MW: 236.095140695572
• CID: 1038400
• PubChem ID: 68457584
• Update Time: 2025-07-23

Ethyl 6-(chloromethyl)picolinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)picolinate hydrochloride
• Ethyl 6-(chloromethyl)picolite hydrochloride
• ethyl 6-(chloromethyl)pyridine-2-carboxylate,hydrochloride
• ethyl 6-(chloromethyl)pyridine-2-carboxylate;hydrochloride
• DTXSID70738388
• SCHEMBL2959591
• 892664-08-3
• 6-Chloromethylpyridine-2-carboxylic acid ethyl ester hydrochloride
• Ethyl6-(chloromethyl)picolinatehydrochloride
• MTSYCIFXVKZUQK-UHFFFAOYSA-N
• A861258
• Ethyl 6-(chloromethyl)pyridine-2-carboxylate--hydrogen chloride (1/1)
• ethyl 6-(chloromethyl)-2-pyridinecarboxylate hydrochloride

• MDL： MFCD16036501
• Inchi： 1S/C9H10ClNO2.ClH/c1-2-13-9(12)8-5-3-4-7(6-10)11-8;/h3-5H,2,6H2,1H3;1H
• InChI Key： MTSYCIFXVKZUQK-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(C(=O)OCC)=N1.Cl

Computed Properties

• Exact Mass: 235.01700
• Monoisotopic Mass: 235.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.79910

Additional information on Ethyl 6-(chloromethyl)picolinate hydrochloride

Comprehensive Overview of Ethyl 6-(chloromethyl)picolinate hydrochloride (CAS No. 892664-08-3)

Ethyl 6-(chloromethyl)picolinate hydrochloride (CAS No. 892664-08-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, often referred to by its chemical name or CAS number, has garnered significant attention due to its versatile applications in synthetic chemistry. Researchers and industry professionals frequently search for terms like "Ethyl 6-(chloromethyl)picolinate hydrochloride synthesis" or "892664-08-3 applications," reflecting its relevance in modern scientific endeavors.

The molecular structure of Ethyl 6-(chloromethyl)picolinate hydrochloride features a picolinate core with a chloromethyl substituent, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS registry number (892664-08-3) ensures precise identification in databases and regulatory documents. Recent trends in organic chemistry highlight the growing demand for such intermediates, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

One of the key reasons for the popularity of Ethyl 6-(chloromethyl)picolinate hydrochloride is its role in cross-coupling reactions, a hot topic in synthetic chemistry. Researchers often inquire about "how to purify Ethyl 6-(chloromethyl)picolinate hydrochloride" or "892664-08-3 solubility," underscoring the need for detailed technical data. The compound's hydrochloride salt form enhances its stability, making it suitable for various experimental conditions.

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The pharmaceutical industry has shown particular interest in Ethyl 6-(chloromethyl)picolinate hydrochloride due to its potential in drug discovery. Searches for "892664-08-3 in medicinal chemistry" or "Ethyl 6-(chloromethyl)picolinate hydrochloride derivatives" indicate its utility in designing new therapeutic agents. Its structural motif is frequently incorporated into molecules targeting specific biological pathways.

Analytical characterization of Ethyl 6-(chloromethyl)picolinate hydrochloride typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Researchers often look for "892664-08-3 NMR data" or "Ethyl 6-(chloromethyl)picolinate hydrochloride HPLC method," highlighting the need for reliable analytical protocols. The compound's purity is critical for its performance in downstream applications.

From a commercial perspective, Ethyl 6-(chloromethyl)picolinate hydrochloride is available through specialized chemical suppliers and custom synthesis providers. Queries like "where to buy 892664-08-3" or "Ethyl 6-(chloromethyl)picolinate hydrochloride price" are common among procurement specialists. The global market for such fine chemicals continues to expand, driven by advancements in life sciences and material innovation.

In summary, Ethyl 6-(chloromethyl)picolinate hydrochloride (CAS No. 892664-08-3) represents a critical tool in modern chemical research. Its applications span from pharmaceutical development to agrochemical innovation, aligning with current scientific and industrial priorities. As research progresses, this compound is likely to remain a focal point for inquiries related to specialty chemicals and advanced synthesis methodologies.